Cas no 878025-72-0 (1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-)

• Product Name: 1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
• CAS No: 878025-72-0
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 652208
• PubChem ID: 69226502
• Update Time: 2025-04-19

1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
• 3-N-[2-(dimethylamino)ethyl]-3-N-methyl-2-nitrobenzene-1,3-diamine
• N1-[2-(dimethylamino)ethyl]-N1-methyl-2-nitro-1,3-Benzenediamine
• MYFMWXSMWFWULP-UHFFFAOYSA-N
• N~1~-[2-(Dimethylamino)ethyl]-N~1~-methyl-2-nitrobenzene-1,3-diamine
• 878025-72-0
• SCHEMBL4878630
• DTXSID70740047
• FT-0723146
• N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-1,3-benzenediamine
• AKOS019414771

• Inchi： 1S/C11H18N4O2/c1-13(2)7-8-14(3)10-6-4-5-9(12)11(10)15(16)17/h4-6H,7-8,12H2,1-3H3
• InChI Key： MYFMWXSMWFWULP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CC=1N(C)CCN(C)C)N)=O

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.3Ų